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Compound of Interest

Compound Name: Einecs 234-624-1

Cat. No.: B15176666

In the landscape of high-performance rare-earth permanent magnets, Praseodymium-Cobalt
(PrCos) and Samarium-Cobalt (SmCos) are notable for their strong magnetic properties and

significant utility in demanding applications. Both belonging to the RCos family (where R is a

rare-earth element), they share the same hexagonal CaCus-type crystal structure but exhibit
key differences in performance. This guide provides an objective, data-driven comparison for
researchers and scientists to inform material selection for advanced applications.

Quantitative Performance Comparison

The magnetic, thermal, and physical properties of PrCos and SmCos are summarized below.
The values represent typical ranges found in commercial and experimental grades.

Table 1: Comparison of Magnetic & Thermal Properties
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Property Symbol Unit PrCos SmCos
Magnetic
Properties
Remanence Br T (kG) 0.86 - 1.11[1][2] 0.80 - 1.05[3][4]
Intrinsic
o H.i kA/m (kOe) 488 - 912[1][2] >1830[3][4]
Coercivity
Max. Energy
(BH)max kJ/m3 (MGOe) 97 - 235[1][2] 118 - 200[3][5]
Product
Thermal
Properties
Curie
T, °C (°F) ~920[6] 720 - 750[3][7]
Temperature
Max. Operating
Tmax °C (°F) ~250 250 - 300[3][7]
Temp.
Temp. Coeff. of -0.035 to -0.05[3]
a(Br) %/°C -0.04 to -0.05
Br [5]
Temp. Coeff. of -0.28 to -0.30[3]
B(H.) %/°C -0.30 to -0.40

H.i

(8]

Table 2: Comparison of Physical & Mechanical Properties

Property Symbol Unit PrCos SmCos
Density p g/cm3 ~8.34[9] 8.2 - 8.4[7]
Vickers

HV DPN 500 - 600 500 - 600[8]
Hardness
Compressive

ac N/mm? ~800 ~800
Strength
Tensile Strength ot N/mm?2 ~35 ~35[8]
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Detailed Analysis
Magnetic Properties

» Remanence (Br): PrCos generally exhibits a higher saturation magnetization and,
consequently, can achieve a higher remanence than SmCos.[1] Optimized, textured PrCos
nanomagnets have reported remanence values as high as 1.11 T.[2] This suggests that in
applications where the maximum possible magnetic field from a given volume is required at
room temperature, PrCos may hold an advantage.

e Coercivity (H.i): SmCos possesses a significantly larger magnetocrystalline anisotropy, which
results in a much higher intrinsic coercivity.[1] This makes SmCos extremely resistant to
demagnetization from external magnetic fields, a critical attribute for applications involving
strong opposing fields.[5]

o Maximum Energy Product ((BH)max): While standard grades are comparable, recent
research into anisotropic nanostructured PrCos has demonstrated exceptionally high energy
products, reaching up to 235 kJ/m3, which surpasses typical high-end SmCos magnets.[2]
However, commercially available SmCos grades reliably offer energy products in the 150-200
kJ/m3 range.[3][5]

Thermal Stability

The operational temperature range is a defining factor in selecting between these two
materials.

o Curie Temperature (T.): PrCos has a higher Curie temperature (the point at which it loses its
permanent magnetism) than SmCos.[6][10]

o Maximum Operating Temperature & Temperature Coefficients: Despite its lower Curie point,
SmCos has superior thermal stability at elevated operating temperatures. Its magnetic
properties, particularly coercivity, degrade less rapidly as temperature increases. The
temperature coefficient of remanence for SmCos is among the lowest for rare-earth magnets,
ensuring predictable performance across a wide temperature range.[5][7] This makes SmCos
the preferred material for high-temperature applications such as motors, generators, and
sensors operating in harsh thermal environments.[4]
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Structural and Manufacturing Overview

Both PrCos and SmCos share the CaCus hexagonal crystal structure, which is fundamental to
their high magnetic anisotropy.[1][5] The manufacturing process for both is typically based on
powder metallurgy.
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Typical powder metallurgy process for RCos magnets.
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Experimental Protocols
Measurement of Magnetic Properties

The primary magnetic properties (Br, H.i, (BH)max) are determined from the second-quadrant
demagnetization curve of the material's hysteresis loop.

Methodology:

o Sample Preparation: A sample of the magnet material, typically with a minimum volume of 1
cm? and a smallest dimension of at least 5 mm, is prepared.[11]

e Magnetization: The sample is first magnetized to saturation in a strong magnetic field.

o Measurement: The sample is placed in a measurement system, such as a hysteresisgraph
or a permeameter, which operates within a closed magnetic circuit.[12] A controlled,
reversing external magnetic field (H) is applied, and the resulting magnetic flux density (B)
within the material is measured.

» Data Plotting: The B versus H data is plotted to generate the full hysteresis loop. The key
parameters are extracted from the demagnetization curve (the portion of the loop in the
second quadrant):

o Remanence (Br): The residual magnetism (B) when the external field (H) is returned to

zero.
o Coercivity (H.): The reverse field required to reduce the magnetic flux density (B) to zero.

o Intrinsic Coercivity (H.): The reverse field required to reduce the material's intrinsic
magnetization (M) to zero. This is a measure of the magnet's resistance to
demagnetization.

o Maximum Energy Product ((BH)max): The largest possible area of a rectangle that can be
inscribed within the second-quadrant B-H curve.

This procedure is typically governed by standards such as IEC 60404-5.[12]

Application-Based Selection Logic
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The choice between PrCos and SmCos is dictated by the specific requirements of the
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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